Cas no 402499-85-8 (Pyridine, 2-(3,5-dimethyl-1H-pyrrol-2-yl)-)

Pyridine, 2-(3,5-dimethyl-1H-pyrrol-2-yl)- structure
402499-85-8 structure
Product Name:Pyridine, 2-(3,5-dimethyl-1H-pyrrol-2-yl)-
CAS No:402499-85-8
MF:C11H12N2
MW:172.226382255554
CID:2825999
PubChem ID:8006554
Update Time:2025-04-21

Pyridine, 2-(3,5-dimethyl-1H-pyrrol-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • DTXCID80379827
    • SCHEMBL1332803
    • 402499-85-8
    • Pyridine, 2-(3,5-dimethyl-1H-pyrrol-2-yl)-
    • DTXSID10428993
    • Z107727796
    • Inchi: 1S/C11H12N2/c1-8-7-9(2)13-11(8)10-5-3-4-6-12-10/h3-7,13H,1-2H3
    • InChI Key: FBPKDIRROJNTOG-UHFFFAOYSA-N
    • SMILES: N1C(C)=CC(C)=C1C1C=CC=CN=1

Computed Properties

  • Exact Mass: 172.100048391Da
  • Monoisotopic Mass: 172.100048391Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 28.7Ų
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd